3-Hydroxy-3-methylglutaric acid monoamide
Cat. No. B8368478
M. Wt: 161.16 g/mol
InChI Key: JHURZAQMKNAWPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)CC(C)(O)CC(N)=O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH3:1][O:2][C:3]([CH2:4][C:5]([CH2:6][C:7](=[O:8])[NH2:9])([CH3:10])[OH:11])=[O:12].[Na+:14].[OH-:13].[OH2:15]>>[O:2]=[C:3]([CH2:4][C:5]([CH2:6][C:7](=[O:8])[NH2:9])([CH3:10])[OH:11])[OH:12]
|
Inputs
Step One
|
Name
|
COC(=O)CC(C)(O)CC(N)=O
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)CC(C)(O)CC(N)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(O)(CC(N)=O)CC(=O)O
|
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
